Cas no 59477-38-2 (3,4-dimethylcyclohexan-1-amine)

• Product Name: 3,4-dimethylcyclohexan-1-amine
• CAS No: 59477-38-2
• MF: C₈H₁₇N
• MW: 127.22728228569
• MDL: MFCD19205340
• CID: 4054916
• PubChem ID: 19824330
• Update Time: 2025-09-28

3,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 3,4-dimethyl-
• 3,4-dimethylcyclohexan-1-amine
• PKVFZJADFGHKEM-UHFFFAOYSA-N
• JCA47738
• DTXSID201310670
• 3,4-dimethylcyclohexanamine
• AKOS006337245
• 3,4-dimethylcyclohexylamine
• EN300-83961
• SCHEMBL3237629
• CS-0262840
• 59477-38-2
• DTXCID801740510
• 101-653-5

• MDL： MFCD19205340
• Inchi： 1S/C8H17N/c1-6-3-4-8(9)5-7(6)2/h6-8H,3-5,9H2,1-2H3
• InChI Key： PKVFZJADFGHKEM-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(C)C1

Computed Properties

• Exact Mass: 127.136099547g/mol
• Monoisotopic Mass: 127.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: NA

3,4-dimethylcyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 3,4-dimethylcyclohexan-1-amine

Introduction to 3,4-Dimethylcyclohexan-1-amine (CAS No. 59477-38-2)

3,4-Dimethylcyclohexan-1-amine, with the CAS number 59477-38-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclohexane ring structure substituted with two methyl groups at the 3 and 4 positions, and an amino group at the 1 position. The combination of these functional groups imparts distinct physical and chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3,4-dimethylcyclohexan-1-amine can be represented as follows: C₈H₁₇N. This compound is a colorless liquid with a mild amine odor. It is soluble in water and many organic solvents, making it easy to handle and process in laboratory and industrial settings. The boiling point of 3,4-dimethylcyclohexan-1-amine is approximately 160°C at atmospheric pressure, and its melting point is around -50°C.

In the realm of pharmaceutical research, 3,4-dimethylcyclohexan-1-amine has shown promise as a building block for the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 3,4-dimethylcyclohexan-1-amine-derived compounds as potent inhibitors of specific enzymes involved in neurodegenerative disorders. The unique conformational flexibility and electronic properties of this compound make it an attractive candidate for drug design.

Beyond pharmaceuticals, 3,4-dimethylcyclohexan-1-amine has found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks have a wide range of applications, including gas storage, catalysis, and drug delivery systems. A notable example is the use of 3,4-dimethylcyclohexan-1-amine-based MOFs in the efficient capture and storage of carbon dioxide, which is crucial for addressing environmental challenges related to climate change.

In the field of chemical synthesis, 3,4-dimethylcyclohexan-1-amine serves as a valuable starting material for the preparation of chiral intermediates. Chiral compounds are essential in many areas of chemistry and biology due to their ability to exhibit different biological activities based on their molecular handedness. The enantioselective synthesis of chiral derivatives from 3,4-dimethylcyclohexan-1-amine has been achieved using various catalytic methods, including asymmetric hydrogenation and organocatalysis. These derivatives have found applications in the synthesis of natural products and pharmaceuticals.

The safety profile of 3,4-dimethylcyclohexan-1-amine is an important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard laboratory safety protocols to minimize exposure risks. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment such as gloves and goggles should be worn during handling to prevent skin contact and inhalation.

In conclusion, 3,4-dimethylcyclohexan-1-amine (CAS No. 59477-38-2) is a multifaceted compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in the fields of pharmaceuticals, materials science, and chemical synthesis is likely to grow even further.